Cas no 1159820-80-0 (2-Amino-5-(3,4-difluorophenyl)pyrazine)

2-Amino-5-(3,4-difluorophenyl)pyrazine is a heterocyclic aromatic compound featuring a pyrazine core substituted with an amino group and a 3,4-difluorophenyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. Its rigid aromatic framework allows for precise molecular interactions, useful in designing kinase inhibitors or other biologically active compounds. The compound’s high purity and well-defined reactivity profile facilitate its use in cross-coupling reactions and other functionalization strategies. Suitable for research applications, it offers a versatile scaffold for medicinal chemistry and material science explorations.

2-Amino-5-(3,4-difluorophenyl)pyrazine structure

1159820-80-0 structure

Product Name:2-Amino-5-(3,4-difluorophenyl)pyrazine

CAS No:1159820-80-0

MF:C₁₀H₇F₂N₃

MW:207.179488420486

CID:6812100

PubChem ID:45787683

Update Time:2025-10-29

2-Amino-5-(3,4-difluorophenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

- AKOS014888529
- 5-(3,4-difluorophenyl)pyrazin-2-amine
- 2-Amino-5-(3,4-difluorophenyl)pyrazine
- 1159820-80-0
- A1-14180
- Inchi： 1S/C10H7F2N3/c11-7-2-1-6(3-8(7)12)9-4-15-10(13)5-14-9/h1-5H,(H2,13,15)
- InChI Key： IXQNJYCQPJWTCK-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C1C=NC(=CN=1)N)F

Computed Properties

Exact Mass: 207.06080356Da
Monoisotopic Mass: 207.06080356Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 51.8Å²

2-Amino-5-(3,4-difluorophenyl)pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580825-5g	5-(3,4-Difluorophenyl)pyrazin-2-amine	1159820-80-0	98%	5g	￥14102.00	2024-08-09

2-Amino-5-(3,4-difluorophenyl)pyrazine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 2-Amino-5-(3,4-difluorophenyl)pyrazine

Recent Advances in the Study of 2-Amino-5-(3,4-difluorophenyl)pyrazine (CAS: 1159820-80-0)

2-Amino-5-(3,4-difluorophenyl)pyrazine (CAS: 1159820-80-0) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature has demonstrated the versatility of 2-Amino-5-(3,4-difluorophenyl)pyrazine as a building block for the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) detailed its use in the development of selective inhibitors for the JAK2 kinase, a target implicated in myeloproliferative disorders. The compound's unique structural features, including the difluorophenyl moiety, were found to enhance binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its role in kinase inhibitor development, 2-Amino-5-(3,4-difluorophenyl)pyrazine has been investigated for its potential in antimicrobial applications. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited in the fight against antibiotic resistance.

The synthesis and characterization of 2-Amino-5-(3,4-difluorophenyl)pyrazine have also been the subject of recent methodological advancements. A 2023 paper in Organic Process Research & Development described an improved synthetic route that yields higher purity and greater scalability, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Looking ahead, researchers are exploring the potential of 2-Amino-5-(3,4-difluorophenyl)pyrazine in other therapeutic areas, including neurodegenerative diseases and oncology. Preliminary data from in vitro studies suggest that modified versions of this compound may exhibit neuroprotective effects, possibly through modulation of oxidative stress pathways. Similarly, early-stage investigations in cancer models have shown promise in targeting specific oncogenic signaling pathways.

In conclusion, 2-Amino-5-(3,4-difluorophenyl)pyrazine (CAS: 1159820-80-0) represents a versatile and valuable compound in medicinal chemistry research. Its applications span multiple therapeutic areas, from kinase inhibition to antimicrobial activity, with ongoing studies continuing to uncover new potential uses. The recent advancements in synthetic methodologies further enhance its attractiveness as a building block for drug discovery. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.